4-(Naphthalene-2-carbonyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(naphthalene-2-carbonyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C22H26N2O4/c1-2-11-23-12-9-22(10-13-23)24(19(15-28-22)21(26)27)20(25)18-8-7-16-5-3-4-6-17(16)14-18/h3-8,14,19H,2,9-13,15H2,1H3,(H,26,27)
• InChI Key: GWKNIXCZOKUNCI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a spirocyclic system. The naphthalene ring system is planar due to its aromaticity, while the spirocyclic system could introduce some three-dimensionality into the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its various functional groups. The carbonyl group could undergo nucleophilic addition reactions, the carboxylic acid could participate in acid-base reactions, and the naphthalene ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise structure and the nature of its functional groups. Generally, carboxylic acids are polar and can form hydrogen bonds, which could make this compound soluble in polar solvents. The presence of a naphthalene ring could contribute to its absorption in the UV-visible region.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound in a biological system. The presence of a carboxylic acid group could allow for interactions with biological amines, while the aromatic naphthalene ring could participate in pi stacking interactions with other aromatic systems.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential applications. This could include studying its reactivity, its potential uses in material science or medicinal chemistry, and its environmental impact.